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Compound of Interest

Compound Name: Formaldehyde;phenol

Cat. No.: B1633637

Phenolic resins, synthesized through the reaction of phenol and formaldehyde, are
thermosetting polymers that serve as a foundational material in the manufacturing of high-
pressure laminates (HPL).[1][2] These laminates are engineered composites created by
impregnating layers of substrate materials—such as paper, cotton fabric, or glass cloth—with
phenolic resin.[3][4] The subsequent application of high heat and pressure transforms these
layers into a single, rigid, and durable sheet.[3][5]

The crosslinked polymer matrix formed during the curing process imparts a uniqgue combination
of properties to the final product, including excellent mechanical strength, dimensional stability,

and resistance to heat, chemicals, and electrical currents.[1][6] This versatility makes phenolic

laminates indispensable in a wide range of industries.

Key Properties and Applications:

» Electrical Insulation: Due to their high dielectric strength, phenolic laminates are extensively
used as insulators in transformers, switchgears, circuit boards (PCBs), and other electronic
components.[3][6]

e Mechanical Durability: Paper-based phenolics are suitable for moderate mechanical loads,
while laminates reinforced with canvas, linen, or glass fabric offer enhanced impact
resistance and tensile strength.[6] This makes them ideal for manufacturing robust parts like
gears, pulleys, rollers, jigs, and fixtures.[2][6]
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o Thermal Stability: Phenolic laminates can withstand moderate to high temperatures without
significant degradation, making them suitable for components in motors, relays, and ovens.

[2][6]

o Chemical Resistance: The cured resin provides a barrier against various chemicals and
solvents, a critical feature for industrial and laboratory work surfaces.[7][8]

o Automotive and Aerospace: The combination of strength, light weight, and fire resistance
allows for their use in interior components, structural parts, and heat shields in vehicles and
aircraft.[3]

Data Presentation

Table 1: Typical Mechanical Properties of Paper Phenolic Laminates

Property Metric English
Hardness, Rockwell E 86.0-91.0 86.0-91.0
Tensile Strength, Ultimate 41.0 - 57.9 MPa 5950 — 8400 psi
Modulus of Elasticity 4.10 — 8.64 GPa 595 — 1250 ksi
Flexural Yield Strength 76.0 — 109 MPa 11000 - 15800 psi

Data sourced from Boedeker
Plastics, values at 73°F
(23°C).[9]

Table 2: Processing Parameters for High-Pressure Laminate Manufacturing
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Parameter Value Unit
Pressing Temperature 150 - 180 °C
Pressing Pressure 1000 - 1500 psi
Curing Time 30-90 minutes

Typical values depend on
laminate thickness and specific

resin formulation.[5][7]

Table 3: Resin Synthesis and Curing Characteristics

Parameter Resin 1 Resin b Resin c Resin bc

Initial pH 7.996 8.041 8.027 7.996

Final pH 7.461 7.485 7.221 7.127

Viscosity (after
. 18.8 31.6 54.3 4475
synthesis)

Curing Onset
Temp (Tol)

121.06 123.83 124.38 136.47

Curing Peak
Temp (Tpeakl)

157.49 157.77 159.09 165.82

Reaction
Enthalpy (AH1)

-92.16 -48.33 -48.61 -60.91

Data adapted
from Thébault et
al. (2018).
Viscosity in
mPas;
Temperatures in
°C; Enthalpy in
J/g.[10][11]
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Experimental Protocols
Protocol 1: Synthesis of Resol-Type Phenolic Resin

This protocol describes a general laboratory procedure for synthesizing a resol-type phenolic

resin, which is catalyzed by an alkaline catalyst.

Materials:

Phenol

Formalin (37% formaldehyde solution)

Sodium Hydroxide (NaOH) solution

Three-neck round-bottom flask

Stirrer, backflow condenser, thermometer, and dropping funnel

Heating mantle or oil bath

Ice bath

Procedure:

Add phenol and the sodium hydroxide solution to the three-neck flask and mix thoroughly.

Slowly add the formalin solution from the dropping funnel. Monitor the temperature closely,
ensuring it does not exceed 90°C.

Once the formalin addition is complete, heat the mixture to a setpoint of 90°C using the oll
bath.

Maintain the reaction at this temperature for a specified duration (e.qg., 2-3 hours) under
continuous stirring.[10][12]

After the reaction period, rapidly cool the flask using an ice bath to quench the reaction.[12]
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e The resulting resin can be stored for subsequent use in impregnation. For certain
applications, water may be removed via vacuum distillation.[10]

Protocol 2: Manufacturing of High-Pressure Laminates
(HPL)

This protocol outlines the industrial process for creating HPL sheets.
Materials & Equipment:

e Synthesized phenolic resin

Substrate material (e.g., Kraft paper)

Resin impregnation line with drying tunnel

Hydraulic press with heated platens

Cutting and finishing tools

Procedure:

Resin Preparation: Formulate the phenolic resin to achieve the desired viscosity and solid
content for impregnation.[7]

o Impregnation: Pass the substrate sheets through a resin bath to ensure complete saturation.

[1]3]

e Drying: The impregnated sheets are then passed through a drying tunnel to remove excess
moisture and solvents, preparing them for lamination.[1]

o Stacking: Layer the dried, resin-coated sheets to build the desired laminate thickness.
Decorative top layers and protective overlays may be added at this stage.[5][7]

e Pre-pressing & Degassing: A preliminary pressing at low pressure removes trapped air and
excess resin, preventing voids in the final product.[7]
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» Hot Pressing (Curing): Place the stacked assembly into a hydraulic press. Apply high
pressure (1000-1500 psi) and temperature (150-180°C).[7] This triggers the thermosetting
reaction, where the resin cures and forms strong, permanent cross-linked bonds between
the layers.[1] The curing time can range from 30 to 90 minutes.[5][7]

» Cooling: After curing, the laminate undergoes a controlled cooling process to ensure
dimensional stability and prevent thermal shock.[7]

» Finishing: The final laminate sheets are trimmed to size and finished as required.

Protocol 3: Ball Impact Resistance Test (ISO 4586)

This protocol is used to assess the ability of a laminate surface to withstand mechanical impact.
Equipment:

o Test apparatus capable of dropping a steel ball from a specified height.

o Steel ball: 25.4 mm diameter, 224 g mass.[13]

e Laminate test specimen.

Procedure:

e Secure the HPL test specimen in the test apparatus.

» Release the steel ball to fall onto the surface of the laminate from a specified height (e.qg.,
300 mm to 600 mm).[13]

 Visually inspect the impact point on the laminate surface.

o Acceptance Criteria: The laminate passes the test if there are no visible cracks or significant
damage that would impair its appearance or functionality.[8][13]

Visualizations
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Caption: High-Pressure Laminate (HPL) Manufacturing Workflow.
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Caption: Process flow for Resol-Type Phenolic Resin Synthesis.
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Caption: Relationship between substrate, laminate, and application.
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Caption: Workflow for the Ball Impact Resistance Test.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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